Cas no 454701-68-9 ()

• CAS No: 454701-68-9
• MF: C₈H₁₉N₃O₂
• MW: 189.255361795425
• CID: 874754
• Update Time: 2026-04-29

Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (1,3-diaminopropyl)-, 1,1-dimethylethyl ester (9CI)

• Inchi： InChI=1S/C8H19N3O2/c1-8(2,3)13-7(12)11-6(10)4-5-9/h6H,4-5,9-10H2,1-3H3,(H,11,12)
• InChI Key： GWFDLYZLGUUTJA-UHFFFAOYSA-N
• SMILES： CC(C)(OC(NC(N)CCN)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6